N-(Cyanomethyl)-4-(cyclobutylmethyl)-N-methylmorpholine-3-carboxamide

• IUPAC Name: N-(cyanomethyl)-4-(cyclobutylmethyl)-N-methylmorpholine-3-carboxamide
• InChI: InChI=1S/C13H21N3O2/c1-15(6-5-14)13(17)12-10-18-8-7-16(12)9-11-3-2-4-11/h11-12H,2-4,6-10H2,1H3
• InChI Key: REONFWHXYBTTSY-UHFFFAOYSA-N
• Canonical SMILES: CN(CC#N)C(=O)C1COCCN1CC2CCC2
• Molecular Formula: C13H21N3O2
• Molecular Weight: 251.32 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product. The synthesis route can often impact the properties and potential applications of the compound.

Molecular Structure Analysis

This involves using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the spatial arrangement of atoms in the molecule and the nature of the chemical bonds between them.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes looking at the reagents and conditions that can cause it to react, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves measuring properties like melting point, boiling point, solubility, density, refractive index, and specific rotation. It also includes studying the compound’s stability, reactivity, and other chemical properties.

Safety And Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. It includes looking at safety data sheets, conducting risk assessments, and understanding the appropriate handling and disposal procedures.

Future Directions

This involves predicting or proposing future research directions. This could include potential applications of the compound, modifications that could be made to improve its properties, or new reactions that could be explored.